molecular formula C16H21NO3 B7585219 1-(2,6-Dimethyl-2,3-dihydro-1,4-benzoxazin-4-yl)-2-(oxolan-2-yl)ethanone

1-(2,6-Dimethyl-2,3-dihydro-1,4-benzoxazin-4-yl)-2-(oxolan-2-yl)ethanone

Cat. No. B7585219
M. Wt: 275.34 g/mol
InChI Key: MINRDIRHZBESNA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(2,6-Dimethyl-2,3-dihydro-1,4-benzoxazin-4-yl)-2-(oxolan-2-yl)ethanone, also known as DIMBOA-Glc, is a compound found in maize plants. It is a secondary metabolite that is produced by the plant as a defense mechanism against pests and diseases. DIMBOA-Glc has been the subject of scientific research due to its potential as a natural pesticide and its effects on human health.

Mechanism of Action

The mechanism of action of 1-(2,6-Dimethyl-2,3-dihydro-1,4-benzoxazin-4-yl)-2-(oxolan-2-yl)ethanone is not fully understood. It is believed that the compound works by disrupting the metabolic processes of pests and fungi. The compound has been found to inhibit the growth of fungi by interfering with the biosynthesis of ergosterol, a vital component of fungal cell membranes.
Biochemical and Physiological Effects:
Studies have shown that 1-(2,6-Dimethyl-2,3-dihydro-1,4-benzoxazin-4-yl)-2-(oxolan-2-yl)ethanone has a range of biochemical and physiological effects. The compound has been found to have antioxidant and anti-inflammatory properties. It has also been found to have a protective effect against certain types of cancer.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(2,6-Dimethyl-2,3-dihydro-1,4-benzoxazin-4-yl)-2-(oxolan-2-yl)ethanone in lab experiments include its natural origin, its low toxicity, and its effectiveness against a wide range of pests and fungi. However, the compound has a low yield, and the extraction and purification process is time-consuming.

Future Directions

There are several future directions for research on 1-(2,6-Dimethyl-2,3-dihydro-1,4-benzoxazin-4-yl)-2-(oxolan-2-yl)ethanone. One area of research is the development of new methods for the extraction and purification of the compound. Another area of research is the investigation of the compound's potential as a natural pesticide in agriculture. Additionally, research could be conducted on the compound's effects on human health, including its potential as a cancer treatment.

Synthesis Methods

The synthesis of 1-(2,6-Dimethyl-2,3-dihydro-1,4-benzoxazin-4-yl)-2-(oxolan-2-yl)ethanone involves the extraction of the compound from maize plants. The compound is then purified using various chromatographic techniques. The yield of the compound is low, and the process is time-consuming.

Scientific Research Applications

1-(2,6-Dimethyl-2,3-dihydro-1,4-benzoxazin-4-yl)-2-(oxolan-2-yl)ethanone has been the subject of scientific research due to its potential as a natural pesticide. Studies have shown that the compound has insecticidal and antifungal properties. The compound has been found to be effective against a wide range of pests, including aphids, caterpillars, and mites.

properties

IUPAC Name

1-(2,6-dimethyl-2,3-dihydro-1,4-benzoxazin-4-yl)-2-(oxolan-2-yl)ethanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H21NO3/c1-11-5-6-15-14(8-11)17(10-12(2)20-15)16(18)9-13-4-3-7-19-13/h5-6,8,12-13H,3-4,7,9-10H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MINRDIRHZBESNA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1CN(C2=C(O1)C=CC(=C2)C)C(=O)CC3CCCO3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H21NO3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

275.34 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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